Cas no 1804730-09-3 (Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate)
Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate
-
- Inchi: 1S/C9H7F3INO4/c1-16-7-6(8(15)17-2)4(3-5(13)14-7)18-9(10,11)12/h3H,1-2H3
- InChI Key: RTIGJRDVTRPFPG-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(C(=O)OC)C(=N1)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 302
- XLogP3: 2.9
- Topological Polar Surface Area: 57.6
Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029093359-1g |
Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate |
1804730-09-3 | 97% | 1g |
$1,490.00 | 2022-04-01 |
Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate
Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804730-09-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1804730-09-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases. Its unique structural features, including the presence of an iodine atom, methoxy groups, and a trifluoromethoxy substituent, make it a valuable building block for medicinal chemists.
The< strong>6-iodo moiety in the molecule is particularly noteworthy, as it provides a reactive site for further functionalization through cross-coupling reactions. These reactions are fundamental in constructing heterocyclic scaffolds, which are prevalent in many therapeutic agents. For instance, palladium-catalyzed coupling reactions such as Suzuki-Miyaura and Stille couplings can be employed to introduce diverse aryl or vinyl groups, thereby expanding the structural diversity of the resulting compounds.
The< strong>2-methoxy and< strong>4-(trifluoromethoxy) groups contribute to the electronic properties of the pyridine ring, influencing its reactivity and binding affinity to biological targets. The methoxy group is a common pharmacophore that enhances solubility and metabolic stability, while the trifluoromethoxy group introduces electron-withdrawing effects, which can modulate the pharmacokinetic profile of drug candidates. These features make Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate an attractive starting point for designing novel therapeutic molecules.
In recent years, there has been a surge in research focused on developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Pyridine derivatives have shown promise in this area due to their ability to interact with specific neurotransmitter receptors. The< strong>Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate molecule can be further modified to produce ligands that target acetylcholinesterase or other relevant enzymes and receptors involved in these pathologies. For example, studies have demonstrated that trifluoromethylated pyridines can enhance binding affinity and reduce metabolic degradation, leading to more effective drug candidates.
The pharmaceutical industry has also explored the use of Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate in the development of antiviral agents. The structural motifs present in this compound can be leveraged to design inhibitors targeting viral proteases or polymerases. Recent advancements in computational chemistry have enabled virtual screening of large compound libraries, identifying potential hits that can be further optimized using this intermediate. Such approaches have accelerated the discovery of novel antiviral drugs, particularly against emerging pathogens.
Beyond its applications in drug discovery, Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate has found utility in materials science and agrochemical research. Its ability to undergo selective functionalization allows for the creation of novel polymers and coatings with tailored properties. Additionally, modifications based on this scaffold have led to the development of more effective pesticides and herbicides, addressing critical challenges in global food security.
The synthesis of< strong>Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include halogenation reactions to introduce the iodine atom, nucleophilic substitution to incorporate methoxy and trifluoromethoxy groups, and esterification to form the carboxylate moiety. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, reducing waste and enhancing scalability.
The growing demand for high-quality intermediates like Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate has spurred innovation in chemical manufacturing processes. Continuous flow chemistry has emerged as a powerful tool for producing complex molecules with high precision and yield. This technology allows for better control over reaction conditions, minimizing side products and improving overall process economics.
In conclusion, Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804730-09-3) is a versatile compound with far-reaching applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for synthetic chemists. As research continues to uncover new therapeutic targets and materials with enhanced properties, this intermediate will undoubtedly play a pivotal role in shaping the future of chemical innovation.
1804730-09-3 (Methyl 6-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)